Cas no 2172603-54-0 (2-1-cyclopentyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-cyclopentyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172603-54-0
• MF: C₁₀H₁₂F₂N₄
• MW: 226.225888252258
• CID: 5783541
• PubChem ID: 165601518
• Update Time: 2025-06-12

2-1-cyclopentyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1598782
• 2172603-54-0
• 2-[1-cyclopentyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2-1-cyclopentyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C10H12F2N4/c11-10(12)9-8(5-6-13)14-15-16(9)7-3-1-2-4-7/h7,10H,1-5H2
• InChI Key： XGBHZOIGYJRWAO-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1C1CCCC1)F

Computed Properties

• Exact Mass: 226.10300272g/mol
• Monoisotopic Mass: 226.10300272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-cyclopentyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Recent Advances in the Study of 2-1-cyclopentyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172603-54-0)

The compound 2-1-cyclopentyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172603-54-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 2-1-cyclopentyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile, which serves as a key intermediate in the development of novel heterocyclic compounds. The presence of the difluoromethyl group and the triazole ring in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the design of biologically active molecules. Researchers have employed various synthetic strategies, including click chemistry and cycloaddition reactions, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-1-cyclopentyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits promising inhibitory effects against a range of enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent findings published in the Journal of Medicinal Chemistry indicate that this compound shows selective inhibition of protein kinases implicated in cancer cell proliferation, with IC50 values in the low micromolar range. These results suggest its potential as a lead compound for the development of targeted cancer therapies.

Further investigations into the mechanism of action have revealed that the difluoromethyl group plays a critical role in enhancing the compound's binding affinity to target proteins. Molecular docking studies have shown that this moiety forms favorable interactions with hydrophobic pockets in the active sites of enzymes, thereby stabilizing the inhibitor-enzyme complex. Additionally, the triazole ring contributes to the compound's metabolic stability, as evidenced by its resistance to degradation in hepatic microsomal assays.

Beyond its direct biological effects, 2-1-cyclopentyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile has also been explored as a versatile building block for the synthesis of more complex drug candidates. Recent work published in ACS Medicinal Chemistry Letters describes its use in the construction of hybrid molecules that combine the triazole scaffold with other pharmacophores, such as quinazolines and indoles. These hybrids have shown enhanced potency and selectivity in preclinical models of infectious diseases and metabolic disorders.

Despite these promising findings, challenges remain in the development of 2-1-cyclopentyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile-based therapeutics. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Ongoing research is focused on derivatizing the core scaffold to improve its pharmacokinetic properties while retaining its biological activity.

In conclusion, 2-1-cyclopentyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172603-54-0) represents a promising candidate for drug discovery, with demonstrated potential in targeting key disease pathways. Continued exploration of its synthetic and biological properties is expected to yield valuable insights and novel therapeutic agents in the coming years.